Cas no 40412-07-5 (2-THIOPHENEETHANOL, 5-METHYL-, 4-METHYLBENZENESULFONATE)

• Product Name: 2-THIOPHENEETHANOL, 5-METHYL-, 4-METHYLBENZENESULFONATE
• CAS No: 40412-07-5
• MF: C₁₄H₁₆O₃S₂
• MW: 296.405041694641
• CID: 3279174
• PubChem ID: 165759242
• Update Time: 2025-04-21

2-THIOPHENEETHANOL, 5-METHYL-, 4-METHYLBENZENESULFONATE Chemical and Physical Properties

Names and Identifiers

• 2-THIOPHENEETHANOL, 5-METHYL-, 4-METHYLBENZENESULFONATE
• 40412-07-5
• EN300-37152804
• 2-(5-methylthiophen-2-yl)ethyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H16O3S2/c1-11-3-7-14(8-4-11)19(15,16)17-10-9-13-6-5-12(2)18-13/h3-8H,9-10H2,1-2H3
• InChI Key： DKYGQOAMOBHVEE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC1=CC=C(C)S1

Computed Properties

• Exact Mass: 296.05408672Da
• Monoisotopic Mass: 296.05408672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80Ų